Facile construction of non-precious iron nitride-doped carbon nanofibers as cathode electrocatalysts for proton exchange membrane fuel cells†
Chemical Communications Pub Date: 2011-01-17 DOI: 10.1039/C0CC04605A
Abstract
We demonstrate a facile construction of iron nitride-doped carbon nanofiber by effectively utilizing the existing slit pores and rough edges along the inner wall of the substrate as originated by virtue of its cup-stack structure for effectively increasing the number of active sites and consequently the oxygen reduction activity.
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